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Compound of Interest

Compound Name: Prilocaine

Cat. No.: B1678100

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using prilocaine for local
anesthesia in rodent surgical models. This document includes detailed protocols, dosage
recommendations, and safety information to ensure effective pain management and animal
welfare.

Introduction to Prilocaine

Prilocaine is an amide-type local anesthetic with an intermediate duration of action and a rapid
onset.[1] It is a viable alternative to other local anesthetics, such as lidocaine, for providing
localized pain relief in surgical settings. Its lower systemic toxicity compared to lidocaine is
attributed to its more rapid metabolism.[2] Prilocaine functions by blocking voltage-gated
sodium channels in neuronal cell membranes, which inhibits the transmission of pain signals.

[2]

Data Summary

The following tables provide a summary of key quantitative data for the use of prilocaine in
rats and mice.

Table 1: Prilocaine Dosage and Administration in Rats
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Parameter

Value

Reference

Recommended Maximum

6 mg/kg (without epinephrine)

[3]

Dose

8 mg/kg (with epinephrine) [3]

Subcutaneous LD50 790 mg/kg [4]

Concentration for Infiltration 0.5% - 4% General recommendation

Volume for Infiltration

Dependent on surgical site

size

General recommendation

Onset of Action

< 3 minutes (for nerve block)

Duration of Soft Tissue

Anesthesia

Approx. 2.5 hours (for nerve
block)

Table 2: Prilocaine Dosage and Administration in Mice

Parameter

Value

Reference

Recommended Maximum

Dose

6 mg/kg

[3]

Subcutaneous LD50

519 - 632 mg/kg

[41(5]

Concentration for Infiltration

0.5% - 4%

General recommendation

Volume for Infiltration

Dependent on surgical site

size

General recommendation

Onset of Action

< 2 minutes (for infiltration)

Duration of Soft Tissue

Anesthesia

Approx. 2 hours (for infiltration)

Experimental Protocols

The following are detailed protocols for the application of prilocaine as a local anesthetic in
rodent surgical models.
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Protocol for Local Infiltration Anesthesia

This protocol is suitable for providing analgesia for minor surgical procedures involving skin and
subcutaneous tissues.

Materials:

Prilocaine hydrochloride solution (0.5% to 4%)

Sterile saline for dilution (if necessary)

1 ml sterile syringe

27-30 gauge sterile needle

General anesthetic (e.g., isoflurane)

Surgical preparation supplies (clippers, antiseptic scrub, etc.)
Procedure:

» Anesthetize the animal using a general anesthetic.

o Prepare the surgical site by clipping the fur and disinfecting the skin.

o Draw the appropriate volume of prilocaine solution into the sterile syringe. The total dose
should not exceed the recommended maximum.

 Insert the needle into the subcutaneous tissue along the planned incision line.

o Aspirate to ensure the needle is not in a blood vessel.

e Slowly inject the prilocaine solution as the needle is withdrawn to create a "line block".
o For larger areas, multiple injections may be necessary to ensure adequate coverage.

» Wait for the anesthetic to take effect (typically 2-5 minutes) before making the surgical
incision.
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Protocol for Sciatic Nerve Block in Rats

This protocol provides a more profound and longer-lasting anesthesia for procedures involving
the hindlimb.

Materials:

Prilocaine hydrochloride solution (1% to 2%)

Sterile saline for dilution (if necessary)

1 ml sterile syringe

25-27 gauge sterile needle

Nerve stimulator (optional, but recommended for accurate placement)

General anesthetic

Surgical preparation supplies

Procedure:

Anesthetize the rat and place it in lateral recumbency with the limb to be blocked uppermost.

o Palpate the anatomical landmarks: the greater trochanter of the femur and the ischial
tuberosity.

« Insert the needle perpendicular to the skin, midway between these two landmarks.

« If using a nerve stimulator, advance the needle slowly until a motor response (dorsiflexion or
plantar flexion of the foot) is elicited at a low current (e.g., <0.5 mA). This indicates proximity
to the sciatic nerve.

e Without a nerve stimulator, advance the needle until it contacts the bone, then withdraw it
slightly.

e Aspirate to check for blood.
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o Slowly inject the prilocaine solution (typically 0.1-0.2 ml for an adult rat).

» Allow 5-10 minutes for the block to take full effect before starting the procedure.

Visualizations
Signaling Pathway of Prilocaine's Anesthetic Action
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Mechanism of Action of Prilocaine
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Experimental Workflow: Local Infiltration Anesthesia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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